Cas no 1550915-16-6 (2-methyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid)

• Product Name: 2-methyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid
• CAS No: 1550915-16-6
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5996917
• PubChem ID: 83831195
• Update Time: 2025-05-20

2-methyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid
• 2-methyl-3-[1-(propan-2-yl)-1H-pyrazol-4-yl]propanoic acid
• EN300-1869321
• 1550915-16-6

• Inchi： 1S/C10H16N2O2/c1-7(2)12-6-9(5-11-12)4-8(3)10(13)14/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： HFUKCLCEJJFNIO-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=NN(C=1)C(C)C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-3-1-(propan-2-yl)-1H-pyrazol-4-ylpropanoic acid

2-Methyl-3-(1-(Propan-2-Yl)-1H-Pyrazol-4-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1550915-16-6, known as 2-methyl-3-(1-(propan-2-yl)-1H-pyrazol-4-yl)propanoic acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, which is widely recognized for its versatility in drug design and synthesis. The pyrazole ring in this molecule contributes to its stability and reactivity, making it a valuable component in various chemical reactions and biological assays.

Recent studies have highlighted the importance of pyrazole-containing compounds in the development of novel therapeutic agents. The propanoic acid moiety in this compound adds to its hydrophilic nature, enhancing its solubility and bioavailability. This feature is particularly advantageous in drug delivery systems, where solubility plays a critical role in determining efficacy. Furthermore, the presence of the propan-2-yl group introduces steric effects that can influence the molecule's conformational flexibility and interaction with biological targets.

One of the most promising applications of 2-methyl-3-(1-(propan-2-yl)-1H-pyrazol-4-yl)propanoic acid lies in its potential as a lead compound for anti-inflammatory and anti-cancer drug development. Researchers have demonstrated that this compound exhibits significant inhibitory activity against inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory diseases like arthritis and cardiovascular disorders. Additionally, preliminary studies suggest that this compound may possess cytotoxic effects against various cancer cell lines, making it a potential candidate for anti-cancer therapy.

The synthesis of 2-methyl-3-(1-(propan-2-yl)-1H-pyrazol-4-yl)propanoic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the pyrazole ring is typically achieved through condensation reactions involving aldehydes or ketones with ammonia or primary amines. Subsequent functionalization steps, such as alkylation or acylation, are employed to introduce the desired substituents, including the methyl and propanoic acid groups.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of this compound. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its pharmacokinetic properties and interactions with biological systems.

From an environmental perspective, there is growing interest in evaluating the ecological impact of compounds like 2-methyl-3-(1-(propan-2-yl)-1H-pyrazol-4-Yl)propanoic acid. Studies are being conducted to assess their biodegradability, toxicity to aquatic organisms, and potential accumulation in the food chain. Such evaluations are essential for ensuring that these compounds can be safely utilized without posing risks to ecosystems or human health.

In conclusion, 2-methyl-3-(1-(propan-Yl)-1H-pyrazol-Yl)propanoic acid represents a compelling example of how structural diversity can be leveraged to create compounds with multifaceted applications. Its unique combination of pyrazole functionality, hydrophilic propanoic acid group, and steric substituents positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to advancements in drug discovery and chemical synthesis.